3-[({[4-(methoxycarbonyl)phenyl]amino}carbonyl)amino]-4-methylbenzoic acid

• IUPAC Name: 3-[(4-methoxycarbonylphenyl)carbamoylamino]-4-methylbenzoic acid
• InChI: InChI=1S/C17H16N2O5/c1-10-3-4-12(15(20)21)9-14(10)19-17(23)18-13-7-5-11(6-8-13)16(22)24-2/h3-9H,1-2H3,(H,20,21)(H2,18,19,23)
• InChI Key: NDBDERPGRPRAST-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)O)NC(=O)NC2=CC=C(C=C2)C(=O)OC
• Molecular Formula: C17H16N2O5
• Molecular Weight: 328.32 g/mol

Description

3-[({[4-(methoxycarbonyl)phenyl]amino}carbonyl)amino]-4-methylbenzoic acid, also known as MABA, is a chemical compound that has garnered significant attention in the scientific community due to its potential applications in various fields. MABA is a benzoic acid derivative that has shown promising results in scientific research, particularly in the areas of drug development and biochemical research. In

Scientific Research Applications

3-[({[4-(methoxycarbonyl)phenyl]amino}carbonyl)amino]-4-methylbenzoic acid has been extensively studied for its potential applications in drug development and biochemical research. It has been shown to inhibit the activity of various enzymes, including urease, carbonic anhydrase, and acetylcholinesterase. Inhibition of these enzymes has been linked to the treatment of various diseases, including Alzheimer's disease, glaucoma, and cancer.

Mechanism of Action

The mechanism of action of 3-[({[4-(methoxycarbonyl)phenyl]amino}carbonyl)amino]-4-methylbenzoic acid involves the inhibition of the activity of specific enzymes. This compound has been shown to bind to the active site of the enzyme, thereby preventing the substrate from binding and inhibiting the enzyme's activity.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to have anti-inflammatory, antioxidant, and antitumor properties. Additionally, this compound has been shown to reduce blood pressure and improve cardiovascular health.

Advantages and Limitations for Lab Experiments

The advantages of using 3-[({[4-(methoxycarbonyl)phenyl]amino}carbonyl)amino]-4-methylbenzoic acid in lab experiments include its well-established synthesis method, its ability to inhibit the activity of specific enzymes, and its potential applications in drug development and biochemical research. The limitations of using this compound in lab experiments include its limited solubility in water and its potential toxicity at high concentrations.

Future Directions

There are numerous future directions for research involving 3-[({[4-(methoxycarbonyl)phenyl]amino}carbonyl)amino]-4-methylbenzoic acid. These include exploring its potential applications in the treatment of Alzheimer's disease, glaucoma, and cancer, as well as investigating its mechanism of action and potential side effects. Additionally, further research is needed to optimize the synthesis method for this compound and to improve its solubility in water.
Conclusion:
In conclusion, this compound is a chemical compound that has shown great promise in scientific research, particularly in the areas of drug development and biochemical research. Its well-established synthesis method, ability to inhibit the activity of specific enzymes, and potential applications in various fields make it an attractive target for further research. However, further studies are needed to fully understand its mechanism of action, potential side effects, and optimal synthesis method.